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Compound of Interest

Compound Name: Tris(3,5-dimethylphenyl)phosphine

Cat. No.: B1295133

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Tris(3,5-dimethylphenyl)phosphine.

This guide provides crucial procedural steps for the safe handling of Tris(3,5-
dimethylphenyl)phosphine, a common reagent in synthetic chemistry. Adherence to these
protocols is vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Tris(3,5-dimethylphenyl)phosphine, a comprehensive approach to safety
involves a combination of appropriate personal protective equipment and well-maintained
engineering controls. Facilities must be equipped with an eyewash station and a safety shower.
[1] Adequate ventilation is crucial to keep airborne concentrations low.[1]
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Equipment Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
appropriate protective
eyeglasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Protects against dust, vapors,
and splashes that can cause

eye irritation.[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

Prevents skin irritation and
potential absorption of the

chemical.[1]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded
or irritation is experienced.[1] A
dust mask of type N95 (US) is

also recommended.

Minimizes the risk of
respiratory tract irritation from

inhaling dust or vapors.[1]

Health Hazard Information

Tris(3,5-dimethylphenyl)phosphine is classified as harmful if swallowed and may cause skin

and respiratory tract irritation.[1] It is identified with the GHSO7 pictogram and a "Warning"

signal word.
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Exposure Route

Potential Health Effects

Ingestion

Harmful if swallowed; may cause irritation of the

digestive tract.[1]

Inhalation

May cause respiratory tract irritation; may be
harmful if inhaled.[1]

Skin Contact

May cause skin irritation; may be harmful if
absorbed through the skin.[1]

Eye Contact

May cause eye irritation.[1]

Procedural Workflow for Safe Handling

The following diagram outlines the essential steps for the safe handling of Tris(3,5-

dimethylphenyl)phosphine, from preparation to disposal.
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Workflow for Safe Handling of Tris(3,5-dimethylphenyl)phosphine
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Safe Handling Workflow Diagram
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Operational Plan

Handling:

e Wash hands and exposed skin thoroughly after handling.[1]

» Use the chemical in an area with adequate ventilation.[1]

» Take measures to minimize the generation and accumulation of dust.[1]
o Avoid breathing any dust, vapor, mist, or gas.[1]

e Prevent contact with eyes, skin, and clothing.[1]

o Ensure the container is kept tightly closed when not in use.[1]

Storage:

e Store in a cool, dry place.[1]

o Keep the container tightly closed.[1]

Spill and Disposal Plan

Accidental Release Measures: In the event of a spill, it is important to first ensure proper
personal protective equipment is in use.[1]

o Spill Cleanup: For spills, vacuum or sweep up the material and place it into a suitable,
labeled disposal container.[1] It is crucial to clean up spills immediately and to avoid
generating dusty conditions.[1] Ensure the area is well-ventilated.[1]

Disposal:

o Waste Disposal: Chemical waste should be disposed of in accordance with all federal, state,
and local regulations. It is the responsibility of the waste generator to determine if a
discarded chemical is classified as hazardous waste.[2]
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o Packaging Disposal: Do not reuse empty containers. Dispose of them in the same manner
as the unused product.[2]

First-Aid Procedures

In case of exposure to Tris(3,5-dimethylphenyl)phosphine, follow these first-aid measures
and seek medical attention.

Exposure Route First-Aid Measures

£ Immediately flush eyes with plenty of water for
es
Y at least 15 minutes.[1]

Flush skin with plenty of water. Remove
Skin contaminated clothing and shoes. Wash clothing

before reuse.[1]

Do not induce vomiting unless directed by
Ingestion medical personnel. Never give anything by

mouth to an unconscious person.[1]

Remove to fresh air. If the individual is not
Inhalation breathing, give artificial respiration. If breathing

is difficult, administer oxygen.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1295133#personal-protective-equipment-for-
handling-tris-3-5-dimethylphenyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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